Cas no 1286272-94-3 ([4-(Aminomethyl)piperidin-1-yl](4-fluorophenyl)methanone hydrochloride)

• Product Name: [4-(Aminomethyl)piperidin-1-yl](4-fluorophenyl)methanone hydrochloride
• CAS No: 1286272-94-3
• MF: C₁₃H₁₈ClFN₂O
• MW: 272.746225833893
• CID: 4788075
• Update Time: 2025-06-21

[4-(Aminomethyl)piperidin-1-yl](4-fluorophenyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(Aminomethyl)piperidin-1-yl](4-fluorophenyl)methanone hydrochloride
• (4-(Aminomethyl)piperidin-1-yl)(4-fluorophenyl)methanone hydrochloride

• Inchi： 1S/C13H17FN2O.ClH/c14-12-3-1-11(2-4-12)13(17)16-7-5-10(9-15)6-8-16;/h1-4,10H,5-9,15H2;1H
• InChI Key： KMPPYKGWOMKUBK-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(N1CCC(CN)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on [4-(Aminomethyl)piperidin-1-yl](4-fluorophenyl)methanone hydrochloride

Compound CAS No. 1286272-94-3: [4-(Aminomethyl)piperidin-1-yl](4-fluorophenyl)methanone hydrochloride

The compound with CAS No. 1286272-94-3, commonly referred to as [4-(Aminomethyl)piperidin-1-yl](4-fluorophenyl)methanone hydrochloride, is a highly specialized chemical entity with significant potential in the field of pharmacology and drug development. This compound has garnered attention due to its unique structural features and promising pharmacological properties, making it a subject of extensive research in recent years.

Structurally, the molecule consists of a piperidine ring substituted with an aminomethyl group at the 4-position, which is further connected to a fluorophenyl group via a methanone linkage. The presence of the hydrochloride counterion suggests that this compound exists in its protonated form, which is often favorable for pharmacokinetic profiles. The combination of these structural elements contributes to its unique physicochemical properties and biological activity.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways, particularly those involved in neurological disorders. For instance, research has shown that [4-(Aminomethyl)piperidin-1-yl](4-fluorophenyl)methanone hydrochloride exhibits selectivity towards certain G-protein coupled receptors (GPCRs), which are critical in modulating neurotransmitter release and synaptic plasticity. This selectivity makes it a promising candidate for the development of treatments for conditions such as anxiety, depression, and chronic pain.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The introduction of the fluorophenyl group and the piperidine ring requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to optimize the production process, making it more efficient and scalable.

From a pharmacokinetic standpoint, this compound demonstrates favorable absorption and bioavailability profiles in preclinical models. Its ability to cross the blood-brain barrier (BBB) efficiently is attributed to its lipophilic nature and molecular weight, which are within the optimal range for BBB penetration. Additionally, studies have shown that it exhibits moderate clearance rates, suggesting a prolonged duration of action when administered therapeutically.

The safety profile of [4-(Aminomethyl)piperidin-1-yl](4-fluorophenyl)methanone hydrochloride has also been evaluated in acute and chronic toxicity studies. Results indicate that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed on major organ systems. These findings further support its potential as a safe and effective therapeutic agent.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of this compound at the molecular level. Advanced techniques such as X-ray crystallography and molecular modeling are being utilized to understand how it interacts with its target receptors. Additionally, clinical trials are being planned to assess its efficacy in treating specific indications, such as generalized anxiety disorder (GAD) and neuropathic pain.

In conclusion, CAS No. 1286272-94-3 represents a cutting-edge chemical entity with immense potential in drug discovery and development. Its unique structure, favorable pharmacokinetic properties, and promising preclinical results position it as a leading candidate for addressing unmet medical needs in various therapeutic areas. As research continues to unfold, this compound is expected to play a pivotal role in advancing our understanding of complex biological systems and improving patient outcomes.